Cas no 919536-06-4 (Pentanedioic acid, 2-cyano-2-(phenylmethyl)-, 1-ethyl 5-methyl ester)

• Product Name: Pentanedioic acid, 2-cyano-2-(phenylmethyl)-, 1-ethyl 5-methyl ester
• CAS No: 919536-06-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 761740
• PubChem ID: 71424920
• Update Time: 2025-04-19

Pentanedioic acid, 2-cyano-2-(phenylmethyl)-, 1-ethyl 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-cyano-2-(phenylmethyl)-, 1-ethyl 5-methyl ester
• 1-O-ethyl 5-O-methyl 2-benzyl-2-cyanopentanedioate
• 919536-06-4
• 1-Ethyl 5-methyl 2-benzyl-2-cyanopentanedioate
• DTXSID70843709

• Inchi： 1S/C16H19NO4/c1-3-21-15(19)16(12-17,10-9-14(18)20-2)11-13-7-5-4-6-8-13/h4-8H,3,9-11H2,1-2H3
• InChI Key： VEZHAPXNTKNIMF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(CC1C=CC=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų